Cas no 29342-27-6 (2-Butanone, 4-(benzoyloxy)-)

• Product Name: 2-Butanone, 4-(benzoyloxy)-
• CAS No: 29342-27-6
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 1439785
• PubChem ID: 10899468
• Update Time: 2025-04-20

2-Butanone, 4-(benzoyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(benzoyloxy)-
• 3-oxobutyl benzoate
• benzoic acid 3-oxo-butyl ester
• SCHEMBL7557139
• methyl beta-benzoyloxyethyl ketone
• acetylmethylcarbinol benzoate
• 29342-27-6
• 3-oxobutylbenzoate
• DTXSID60447639
• YRRYDUBYQRWSRJ-UHFFFAOYSA-N

• Inchi： 1S/C11H12O3/c1-9(12)7-8-14-11(13)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key： YRRYDUBYQRWSRJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)CCC(C)=O

Computed Properties

• Exact Mass: 192.07866
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37